Cas no 159211-12-8 (9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one)
9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one Chemical and Physical Properties
Names and Identifiers
-
- 9-Methyl-8-oxa-10,12-diaza-tricyclo[7.3.1.0*2,7*]trideca-2,4,6-trien-11-one
- 2-Methyl-2,3,5,6-tetrahydro-4h-2,6-methanobenzo[g][1,3,5]oxadiazocin-4-one
- 9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one
-
- Inchi: 1S/C11H12N2O2/c1-11-6-8(12-10(14)13-11)7-4-2-3-5-9(7)15-11/h2-5,8H,6H2,1H3,(H2,12,13,14)
- InChI Key: WEWAKYHNJXBLCN-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C2CC1(C)NC(=O)N2
9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-154036-0.05g |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 95.0% | 0.05g |
$587.0 | 2025-02-20 | |
| Enamine | EN300-154036-0.1g |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 95.0% | 0.1g |
$615.0 | 2025-02-20 | |
| Enamine | EN300-154036-0.25g |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 95.0% | 0.25g |
$642.0 | 2025-02-20 | |
| Enamine | EN300-154036-0.5g |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 95.0% | 0.5g |
$671.0 | 2025-02-20 | |
| Enamine | EN300-154036-1.0g |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 95.0% | 1.0g |
$699.0 | 2025-02-20 | |
| Enamine | EN300-154036-2.5g |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 95.0% | 2.5g |
$1370.0 | 2025-02-20 | |
| Enamine | EN300-154036-5.0g |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 95.0% | 5.0g |
$2028.0 | 2025-02-20 | |
| Enamine | EN300-154036-10.0g |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 95.0% | 10.0g |
$3007.0 | 2025-02-20 | |
| 1PlusChem | 1P01AFZE-50mg |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 90% | 50mg |
$788.00 | 2023-12-20 | |
| 1PlusChem | 1P01AFZE-100mg |
9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one |
159211-12-8 | 90% | 100mg |
$822.00 | 2023-12-20 |
9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one
Introduction to 9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one (CAS No. 159211-12-8)
The compound 9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one, identified by its CAS number 159211-12-8, represents a fascinating molecule in the realm of synthetic chemistry and pharmacology. This tricyclic heterocycle features a complex arrangement of nitrogen and oxygen atoms within its fused ring system, making it a subject of significant interest for researchers exploring novel chemical architectures and biological activities.
At the core of this compound's structure lies a tricyclic framework composed of three interconnected rings, with the presence of methyl, oxa, and diazatricyclic substituents contributing to its unique electronic and steric properties. The 10,12-diazatricyclic moiety introduces a rich landscape of hydrogen bonding opportunities and potential interactions with biological targets, while the trienone functional group suggests photoreactivity and potential applications in photochemical studies.
Recent advancements in computational chemistry have enabled researchers to predict the conformational preferences and reactivity patterns of such complex molecules with remarkable accuracy. The use of molecular modeling techniques has revealed that 9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one exhibits a rigid core structure that could serve as an ideal scaffold for designing molecules with tailored biological activities. This has sparked considerable interest in its potential as a lead compound for drug discovery efforts targeting neurological disorders and inflammatory conditions.
In the context of medicinal chemistry, the diazatricyclic core has been explored extensively for its ability to mimic natural product scaffolds while offering enhanced metabolic stability and bioavailability. The incorporation of an oxa ring further modulates the electronic properties of the molecule, allowing for fine-tuning of its interactions with biological receptors. These features make 9-methyl-8-oxa-10,12-diazatricyclic compounds particularly attractive for designing selective inhibitors or agonists.
One particularly intriguing aspect of this compound is its potential role as a precursor in the synthesis of more complex derivatives. Researchers have demonstrated that functionalization at the trienone position can yield molecules with enhanced binding affinity to specific protein targets. This has led to several high-throughput screening campaigns aimed at identifying novel pharmacophores within this chemical space. The results suggest that derivatives of 9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one could exhibit potent activity against enzymes implicated in cancer progression and neurodegenerative diseases.
The synthesis of this compound presents significant challenges due to its intricate tricyclic architecture and multiple stereocenters. However, recent reports highlight innovative synthetic strategies that have successfully overcome these hurdles through the use of transition-metal-catalyzed reactions and directed ortho-metalation techniques. These methodologies not only streamline the synthetic pathway but also allow for precise control over stereochemical outcomes—a critical factor in ensuring biological efficacy.
From a mechanistic standpoint, 9-methyl-8-oxa-10,12-diazatricyclo7,3,1,0,2,7trideca,2,4,6-trien,11-one exhibits unique reactivity patterns that have been studied using spectroscopic and computational tools. The presence of both electron-withdrawing and electron-donating groups within its structure allows it to participate in diverse chemical transformations—including cycloadditions and oxidations—that are not typically observed in simpler heterocycles.
Recent research has also explored the photophysical properties of this compound, revealing that it absorbs light across a broad spectrum due to its extended conjugation system. This property makes it an attractive candidate for applications in photodynamic therapy (PDT) or as a photosensitizer in organic electronics. By tuning the substitution pattern on the tricyclic core, researchers aim to optimize its absorption characteristics while maintaining biological activity.
The pharmaceutical industry has taken notice of these findings, with several companies investing in libraries of related compounds derived from 9-methyl,8-oxa,10,12-diazatricyclic scaffolds as part of their drug discovery programs. Early clinical trials are underway evaluating derivatives for their potential therapeutic benefits, particularly in treating conditions where modulation of enzyme activity is desired.
In conclusion, 9-methyl,8-oxa,10,12-diazatricyclic structures represent a promising area for innovation in medicinal chemistry due to their unique structural features and versatile reactivity profiles。 As our understanding deepens regarding how these molecules interact with biological systems, we can expect to see more targeted applications emerging from research into compounds like CAS No159211–12–8。
159211-12-8 (9-methyl-8-oxa-10,12-diazatricyclo7.3.1.0,2,7trideca-2,4,6-trien-11-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)